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Compound of Interest

Compound Name: Tetrahydrofuran-2-carboxamide

Cat. No.: B153543

Navigating the lifecycle of specialized chemical reagents extends beyond their application in
research and development. The final step, disposal, is a critical component of laboratory safety
and environmental stewardship. This guide provides an in-depth, procedural framework for the
proper disposal of Tetrahydrofuran-2-carboxamide, ensuring the safety of laboratory
personnel and adherence to regulatory standards. Our approach is grounded in the
fundamental chemical properties of the compound and established best practices for
hazardous waste management.

Core Principles: Hazard Identification and Risk
Assessment

Effective disposal begins with a thorough understanding of the substance's inherent risks.
Tetrahydrofuran-2-carboxamide (CAS No. 91470-28-9) is a combustible solid whose hazards
stem from its parent structure, tetrahydrofuran (THF), and its carboxamide functional group.[1]

[2131[4]

Key Causality: The primary disposal pathway is dictated by two core properties: its high hazard
potential to aquatic environments and the nitrogen content of the amide group. Drain disposal
is strictly prohibited, and thermal destruction requires specialized handling.

A summary of the primary hazards is presented below:
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Hazard Category

Description

Rationale & Implication for
Disposal

Environmental

Water Hazard Class 3 (WGK

3): Highly hazardous to water.

[1]

This is the most critical factor
for disposal. The compound
must not be allowed to enter
drains, soil, or surface water.
Disposal methods must ensure
complete containment and

destruction.

Health

Irritant: Causes skin, eye, and

respiratory irritation.[2]

Direct contact must be
avoided. All handling, including
preparation for disposal,
requires appropriate Personal

Protective Equipment (PPE).

Physical

Combustible Solid: Can burn if
ignited.[1]

While not as volatile as its
parent, THF, ignition sources
should be controlled in the
storage and handling area for

the waste.

Chemical Reactivity

Peroxide Formation Potential:
Like its parent THF, there is a
potential, albeit lower for the
solid form, to form explosive
peroxides over time if exposed
to air and light.[5][6][7][8]

Waste containers should be
dated, kept tightly sealed, and
stored away from light and
heat. Prolonged storage of

waste is discouraged.

Combustion Products

Nitrogen Oxides (NOXx)
Formation: Incineration of
nitrogen-containing organic
compounds produces NOx
(e.g., NO, NO2), which are
atmospheric pollutants.[9][10]
[11]

Disposal must be conducted
by a licensed hazardous waste
facility with incinerators
equipped with flue-gas
scrubbing technology to
neutralize NOx emissions.[12]
[13]
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Pre-Disposal Protocol: In-Lab Waste Management

Proper management within the laboratory is the first step in the disposal chain. This ensures
safety and compliance while the waste awaits collection.

Step-by-Step Waste Accumulation Procedure:

o Select a Designated Waste Container:

o Choose a container made of a compatible material (e.g., High-Density Polyethylene -
HDPE, or the original product container). The container must be in good condition, free of
cracks, and have a secure, tightly-sealing lid.[14][15]

o Do not use metal containers for any waste stream containing residual solvents or
potentially corrosive materials.

e Segregate the Waste Stream:

o Dedicate a specific container solely for Tetrahydrofuran-2-carboxamide and any
materials heavily contaminated with it (e.g., weighing papers, contaminated gloves).

o Causality: Do not mix this waste with other chemical waste streams unless compatibility
has been explicitly verified. Incompatible mixtures can lead to dangerous reactions. For
example, mixing with strong oxidizing agents should be avoided.[7][8]

e Properly Label the Container:
o Immediately affix a "HAZARDOUS WASTE" label to the container.[15]

o Clearly write the full chemical name: "Tetrahydrofuran-2-carboxamide" and its CAS
number "91470-28-9". Avoid using abbreviations.

o Indicate the accumulation start date. This is crucial for tracking and preventing prolonged
storage.

o Safe Storage Practices:
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o Keep the waste container tightly closed at all times, except when adding waste.[14] This
prevents the release of vapors and potential contamination.

o Store the container in a designated Satellite Accumulation Area (SAA) that is under the

control of the generator.[15]

o Use secondary containment (e.g., a larger, chemically resistant tub or bin) for the liquid
waste container to contain any potential leaks.[6][15]

o Store away from heat, direct sunlight, and ignition sources.[16]

Disposal Pathway: Professional Decommissioning

Due to its hazardous characteristics, Tetrahydrofuran-2-carboxamide must be disposed of
through a licensed environmental services contractor. On-site chemical neutralization or drain

disposal is not a compliant or safe option.

Workflow for Final Disposal:
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In-Laboratory Procedures
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Disposal Workflow for Tetrahydrofuran-2-carboxamide.
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Operational Steps for Professional Disposal:

o Accumulate Waste: Follow the in-lab protocol described in Section 2. Do not accumulate
more than 10 gallons of hazardous waste in your lab space.[15]

o Request Pickup: Contact your institution's Environmental Health and Safety (EHS) office or
the designated hazardous waste contractor to schedule a pickup.[15][17]

o Provide Documentation: Accurately describe the waste on the pickup request form, using the
full chemical name and CAS number. This information is vital for creating the hazardous
waste manifest used for transportation.

» Hand-off to Professionals: The licensed contractor will transport the waste to a permitted
Treatment, Storage, and Disposal Facility (TSDF). The primary and most effective method of
destruction for this compound is high-temperature incineration.[9]

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is critical to mitigate exposure and
environmental contamination.

e For a Small Spill (<100g of solid):

[e]

Alert personnel in the immediate area and restrict access.

o Wearing appropriate PPE (nitrile gloves, safety goggles, lab coat), gently cover the spill
with an inert absorbent material like sand or vermiculite. Do not use combustible materials
like paper towels as the primary absorbent.

o Carefully sweep the material into a designated hazardous waste container. Use non-
sparking tools if there is any risk of ignition.[18]

o Clean the spill area with soap and water, collecting the cleaning materials as hazardous
waste.

o Label the waste container and manage it for disposal as described above.

e For a Large Spill (>1009) or any spill outside of a containment area:
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o Evacuate the immediate area.

o Alert your supervisor and contact your institution's EHS or emergency response team
immediately.[8][17]

o Do not attempt to clean up a large spill yourself.

By adhering to these scientifically-grounded procedures, researchers can ensure that the
disposal of Tetrahydrofuran-2-carboxamide is managed safely, responsibly, and in full
compliance with environmental regulations, thereby building a culture of safety that extends
beyond the bench.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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